Cas no 318951-80-3 (5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide)

• Product Name: 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide
• CAS No: 318951-80-3
• MF: C₁₄H₁₀ClN₃OS
• MW: 303.766700267792
• CID: 5027010
• Update Time: 2025-05-24

5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide
• 5-(3-chlorothiophen-2-yl)-N-phenyl-1H-pyrazole-1-carboxamide
• Bionet2_000965
• HMS1366L19
• 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide

• Inchi： 1S/C14H10ClN3OS/c15-11-7-9-20-13(11)12-6-8-16-18(12)14(19)17-10-4-2-1-3-5-10/h1-9H,(H,17,19)
• InChI Key： QGRSQXYAHNIEHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1=CC=NN1C(NC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2

Additional information on 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide

Recent Advances in the Study of 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide (CAS: 318951-80-3)

The compound 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide (CAS: 318951-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative, characterized by its unique thienyl and phenyl substituents, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of kinase targets, including those implicated in inflammatory and oncogenic pathways. The study employed molecular docking and kinetic assays to validate its binding affinity and selectivity, suggesting its potential as a multi-kinase inhibitor.

In addition to its kinase inhibitory properties, 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide has shown promise in modulating cellular signaling pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively disrupts the interaction between specific protein-protein interfaces, thereby inhibiting aberrant signaling in cancer cells. The researchers utilized fluorescence polarization assays and cellular thermal shift assays (CETSA) to confirm its target engagement and downstream effects.

Further investigations into the pharmacokinetic profile of 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide have revealed favorable absorption and distribution properties in preclinical models. A recent pharmacokinetic study highlighted its oral bioavailability and metabolic stability, making it a viable candidate for further development. These findings were corroborated by in vivo studies demonstrating its efficacy in reducing tumor growth in xenograft models without significant toxicity.

The structural versatility of 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide has also inspired derivative synthesis efforts. Researchers have explored modifications to the thienyl and phenyl rings to improve potency and reduce off-target effects. For instance, a 2023 study in ACS Chemical Biology introduced fluorinated analogs of the compound, which exhibited enhanced metabolic stability and target specificity. These analogs are currently under evaluation in advanced preclinical trials.

Despite these promising developments, challenges remain in the clinical translation of 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide. Issues such as formulation stability and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the compound's unique pharmacophore and demonstrated biological activity position it as a valuable tool for both therapeutic development and chemical biology research.

In conclusion, 5-(3-Chloro-2-thienyl)-N-phenyl-1H-pyrazole-1-carboxamide (CAS: 318951-80-3) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted biological activity, coupled with ongoing optimization efforts, underscores its potential to address unmet medical needs. Future research should focus on advancing its preclinical profile and exploring its applicability in combination therapies.